Cas no 14144-35-5 (Propanoic acid,3-ethoxy-, butyl ester)

Propanoic acid,3-ethoxy-, butyl ester structure
14144-35-5 structure
Product Name:Propanoic acid,3-ethoxy-, butyl ester
CAS No:14144-35-5
MF:C9H18O3
MW:174.237423419952
CID:166718
PubChem ID:346683
Update Time:2025-04-19

Propanoic acid,3-ethoxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-ethoxy-, butyl ester
    • butyl 3-ethoxypropanoate
    • SCHEMBL444159
    • 3-ethoxy-propanoic acid butyl ester
    • NSC404975
    • DTXSID90323836
    • NSC-404975
    • 14144-35-5
    • AKOS017346398
    • Inchi: 1S/C9H18O3/c1-3-5-7-12-9(10)6-8-11-4-2/h3-8H2,1-2H3
    • InChI Key: MVWVAXBILFBQIZ-UHFFFAOYSA-N
    • SMILES: O(C(CCOCC)=O)CCCC

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.0069 (rough estimate)
  • Boiling Point: 245.22°C (rough estimate)
  • Refractive Index: 1.4300 (estimate)
  • PSA: 35.53
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